Methyl (E)-2-azido-3-(2-methoxyphenyl)prop-2-enoate

• IUPAC Name: methyl (E)-2-azido-3-(2-methoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C11H11N3O3/c1-16-10-6-4-3-5-8(10)7-9(13-14-12)11(15)17-2/h3-7H,1-2H3/b9-7+
• InChI Key: XECKYEHLURGTFJ-VQHVLOKHSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C(C(=O)OC)N=[N+]=[N-]
• Isomeric SMILES: COC1=CC=CC=C1/C=C(\C(=O)OC)/N=[N+]=[N-]
• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• CAS No.: 136818-44-5

Description

Methyl (E)-2-azido-3-(2-methoxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Methyl (E)-2-azido-3-(2-methoxyphenyl)prop-2-enoate and its derivatives are synthesized and characterized through various methods, including single crystal X-ray diffraction, FT-IR, NMR spectral analysis, and DFT computations. These compounds have been studied for their molecular structure, spectral properties, antimicrobial activity, and potential as nonlinear optical (NLO) materials. For instance, a novel compound was synthesized, exhibiting antimicrobial activity and showing promise for NLO applications due to its significant hyperpolarizability, suggesting its potential utility in photonics and bioactive material development (Murugavel, Velan, Kannan, & Bakthadoss, 2017).

Vibrational Spectral Studies

Vibrational spectral studies, including near-IR Fourier transform Raman and Fourier transform IR spectroscopy, alongside ab initio quantum computations, have been conducted on methyl 3-(4-methoxyphenyl)prop-2-enoate. These studies aim to understand the equilibrium geometry, vibrational wavenumbers, intensities, and first hyperpolarizability of the compound. The research indicates that the compound exhibits a large NLO efficiency, which was confirmed by powder efficiency experiments, highlighting its potential in creating new NLO materials (Sajan, Binoy, Joe, Jayakumar, & Zaleski, 2005).

Antimicrobial and Cytotoxicity Studies

Several derivatives of this compound have been synthesized and tested for their antimicrobial activities and cytotoxicity. These studies are crucial in discovering new compounds with potential therapeutic applications. Some derivatives have shown promising results, indicating good antimicrobial activity, which could pave the way for the development of new antimicrobial agents (Sridhara, Reddy, Keshavayya, Ambika, Gopinath, Bose, Goud, & Peethambar, 2011).

Molecular Docking and Drug Design

Computational studies, including molecular docking, have been employed to explore the potential of this compound derivatives as antimicrobial agents and inhibitors of specific proteins such as penicillin-binding protein PBP-2X. These studies are instrumental in drug discovery and design, providing insights into the compound's interaction with biological targets and its drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Such research helps identify promising candidates for further development into therapeutic agents (Murugavel, Velan, Kannan, & Bakthadoss, 2016).

Mechanism of Action

Target of Action

Similar compounds have been used as building blocks in organic synthesis , suggesting that they may interact with a variety of biological targets.

Biochemical Pathways

Similar compounds have been involved in various transformations including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of Methyl (E)-2-azido-3-(2-methoxyphenyl)prop-2-enoate . .